N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride

• IUPAC Name: N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H10N2S.ClH/c1-5-4-9-6(8-5)3-7-2;/h4,7H,3H2,1-2H3;1H
• InChI Key: GXDPITFLPMQMNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CNC.Cl
• Molecular Formula: C6H11ClN2S
• Molecular Weight: 178.68 g/mol

Description

N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride, also known as N-methyl-4-methyl-1,3-thiazol-2-ylmethanamine hydrochloride, is an organic compound commonly used in scientific research. This compound is a derivative of the thiazole ring and is an amine-containing compound with a hydrochloride salt. It is a colorless to light yellow crystalline solid with a melting point of 155-157°C. N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride has been used in a variety of laboratory experiments, such as biochemical and physiological studies, and has been found to have a number of advantageous features.

Scientific Research Applications

N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to study the effects of drugs and other compounds on the body. It has also been used in molecular biology studies to study the structure and function of proteins and other molecules. Additionally, it has been used in studies of enzyme kinetics and drug metabolism.

Mechanism Of Action

N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride is thought to act as an agonist at certain receptors in the body, including muscarinic and nicotinic receptors. It has also been found to act as a competitive inhibitor of certain enzymes, such as acetylcholinesterase. Additionally, it has been found to inhibit the activity of certain transporters, such as the serotonin transporter.
Biochemical and Physiological Effects
N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to have a significant effect on the activity of certain enzymes, such as acetylcholinesterase, and to inhibit the activity of certain transporters, such as the serotonin transporter. Additionally, it has been found to act as an agonist at certain receptors, including muscarinic and nicotinic receptors, which can lead to a variety of physiological effects, such as increased heart rate, increased blood pressure, and increased respiration rate.

Advantages And Limitations For Lab Experiments

N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive compound, which makes it a cost-effective option for researchers. Additionally, it is easy to synthesize, which makes it a convenient choice for researchers. However, it is a relatively unstable compound, which can make it difficult to store and transport. Additionally, it is a relatively weak agonist, which can make it difficult to achieve the desired effects in some experiments.

Future Directions

There are a number of potential future directions for research involving N-Methyl(4-methyl-1,3-thiazol-2-yl)methanamine hydrochloride. One potential direction is to further study the effects of this compound on the activity of various enzymes and transporters. Additionally, further research could be conducted to explore the effects of this compound on various physiological processes, such as respiration, heart rate, and blood pressure. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as for the treatment of various diseases and conditions. Finally, further research could be conducted to explore the potential toxicological effects of this compound.